Cas no 100449-01-2 (Bicyclo[4.2.0]octa-1,3,5-triene-2,3-diol,7-(4,5-dihydro-1H-imidazol-2-yl)-)

• Product name: Bicyclo[4.2.0]octa-1,3,5-triene-2,3-diol,7-(4,5-dihydro-1H-imidazol-2-yl)-
• CAS No: 100449-01-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 124103
• PubChem ID: 13596017

Bicyclo[4.2.0]octa-1,3,5-triene-2,3-diol,7-(4,5-dihydro-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-triene-2,3-diol,7-(4,5-dihydro-1H-imidazol-2-yl)-
• Bicyclo[4.2.0]octa-1,3,5-triene-2,3-diol, 7-(4,5-dihydro-1H-imidazol-2-yl)- (9CI)
• CHEMBL1193254
• 7-(4,5-dihydro-1H-imidazol-2-yl)bicyclo[4.2.0]octa-1(6),2,4-triene-2,3-diol
• 7-(4,5-Dihydro-1H-imidazol-2-yl)bicyclo[4.2.0]octa-1,3,5-triene-2,3-diol
• Bicyclo[4.2.0]octa-1,3,5-triene-2,3-diol, 7-(4,5-dihydro-1H-imidazol-2-yl)-(9CI)
• 100449-01-2

• Inchi： 1S/C11H12N2O2/c14-9-2-1-6-7(10(9)15)5-8(6)11-12-3-4-13-11/h1-2,8,14-15H,3-5H2,(H,12,13)
• InChI Key： YRRIOBDKLCQYEK-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C(CC2=C1O)C1NCCN=1

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• PSA: 64.85